Cas no 2803861-22-3 (7-bromo-N,N-dimethylquinazolin-4-amine)

• Product Name: 7-bromo-N,N-dimethylquinazolin-4-amine
• CAS No: 2803861-22-3
• MF: C₁₀H₁₀BrN₃
• MW: 252.110500812531
• CID: 5830052
• PubChem ID: 165766932
• Update Time: 2025-05-28

7-bromo-N,N-dimethylquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-37430490
• 2803861-22-3
• 7-bromo-N,N-dimethylquinazolin-4-amine

• Inchi： 1S/C10H10BrN3/c1-14(2)10-8-4-3-7(11)5-9(8)12-6-13-10/h3-6H,1-2H3
• InChI Key： HXOSAEQVBNXRSY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=CN=C2N(C)C

Computed Properties

• Exact Mass: 251.00581g/mol
• Monoisotopic Mass: 251.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29Ų

Additional information on 7-bromo-N,N-dimethylquinazolin-4-amine

Research Brief on 7-bromo-N,N-dimethylquinazolin-4-amine (CAS: 2803861-22-3): Recent Advances and Applications

7-bromo-N,N-dimethylquinazolin-4-amine (CAS: 2803861-22-3) is a quinazoline derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential as a versatile scaffold for drug discovery. This compound belongs to the quinazoline family, a class of heterocyclic compounds known for their broad pharmacological activities, including anticancer, antimicrobial, and kinase inhibitory properties. Recent studies have explored its synthesis, structural modifications, and biological activities, positioning it as a promising candidate for further development.

The synthesis of 7-bromo-N,N-dimethylquinazolin-4-amine typically involves the condensation of 2-amino-5-bromobenzoic acid derivatives with dimethylformamide dimethyl acetal (DMF-DMA), followed by cyclization under controlled conditions. Recent optimizations in synthetic routes have improved yields and purity, making the compound more accessible for biological evaluations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity, ensuring reliable results in downstream applications.

In pharmacological research, 7-bromo-N,N-dimethylquinazolin-4-amine has demonstrated notable kinase inhibitory activity, particularly against epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR) kinases. These findings suggest its potential as a lead compound for developing targeted cancer therapies. Recent in vitro studies have shown that derivatives of this compound exhibit selective cytotoxicity against cancer cell lines, such as A549 (lung adenocarcinoma) and MCF-7 (breast cancer), while showing minimal effects on normal cells.

Beyond oncology, this compound has also been investigated for its antimicrobial properties. Preliminary studies indicate that it exhibits moderate activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), highlighting its potential as a scaffold for designing novel antibiotics. Researchers are currently exploring structural modifications to enhance its potency and spectrum of activity.

The mechanistic studies of 7-bromo-N,N-dimethylquinazolin-4-amine have revealed its ability to intercalate with DNA and inhibit topoisomerase II, a critical enzyme involved in DNA replication and repair. This dual mechanism of action provides a rationale for its observed anticancer effects and opens avenues for combination therapies with existing chemotherapeutic agents. Computational modeling and molecular docking studies have further elucidated its binding interactions with target proteins, aiding in the design of more potent analogs.

Despite these promising findings, challenges remain in the development of 7-bromo-N,N-dimethylquinazolin-4-amine as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on prodrug strategies and nanoparticle-based delivery systems to overcome these limitations and improve bioavailability.

In conclusion, 7-bromo-N,N-dimethylquinazolin-4-amine represents a promising chemical scaffold with diverse pharmacological applications. Its recent advancements in synthesis, biological evaluation, and mechanistic understanding underscore its potential in drug discovery. Future research should prioritize optimizing its pharmacokinetic properties and exploring its therapeutic potential in preclinical models to facilitate its transition into clinical development.